Cas no 920113-68-4 (N-(1-{4-(butan-2-yl)phenylmethyl}-1H-1,3-benzodiazol-2-yl)methylfuran-2-carboxamide)

• Product Name: N-(1-{4-(butan-2-yl)phenylmethyl}-1H-1,3-benzodiazol-2-yl)methylfuran-2-carboxamide
• CAS No: 920113-68-4
• MF: C₂₄H₂₅N₃O₂
• MW: 387.474205732346
• CID: 5427369
• Update Time: 2025-07-15

N-(1-{4-(butan-2-yl)phenylmethyl}-1H-1,3-benzodiazol-2-yl)methylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[[1-[(4-butan-2-ylphenyl)methyl]benzimidazol-2-yl]methyl]furan-2-carboxamide
• N-(1-{4-(butan-2-yl)phenylmethyl}-1H-1,3-benzodiazol-2-yl)methylfuran-2-carboxamide

• Inchi： 1S/C24H25N3O2/c1-3-17(2)19-12-10-18(11-13-19)16-27-21-8-5-4-7-20(21)26-23(27)15-25-24(28)22-9-6-14-29-22/h4-14,17H,3,15-16H2,1-2H3,(H,25,28)
• InChI Key： LFNWIUMVVGLOCK-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NCC1N(CC2=CC=C(C(C)CC)C=C2)C2=CC=CC=C2N=1)=O

Additional information on N-(1-{4-(butan-2-yl)phenylmethyl}-1H-1,3-benzodiazol-2-yl)methylfuran-2-carboxamide

Professional Introduction to N-(1-{4-(butan-2-yl)phenylmethyl}-1H-1,3-benzodiazol-2-yl)methylfuran-2-carboxamide (CAS No. 920113-68-4)

N-(1-{4-(butan-2-yl)phenylmethyl}-1H-1,3-benzodiazol-2-yl)methylfuran-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 920113-68-4, represents a fusion of benzodiazole and furan moieties, which are well-documented for their potential in medicinal applications. The presence of a butan-2-yl substituent in the phenyl ring introduces an additional layer of complexity, making this molecule a subject of intense study for its pharmacological implications.

The benzodiazole core is particularly noteworthy in medicinal chemistry, as it is a class of compounds known for their anxiolytic, sedative, and muscle relaxant properties. These effects are primarily attributed to the interaction of benzodiazole derivatives with the gamma-aminobutyric acid (GABA) receptor system in the central nervous system. The structural modification seen in N-(1-{4-(butan-2-yl)phenylmethyl}-1H-1,3-benzodiazol-2-yl)methylfuran-2-carboxamide aims to enhance or alter these pharmacological effects, making it a promising candidate for further development.

The incorporation of the furan ring into the molecular structure adds another dimension to the compound's potential biological activity. Furan derivatives have been explored for their antimicrobial, anti-inflammatory, and antioxidant properties. The combination of a benzodiazole and furan moiety in this compound suggests a multifaceted pharmacological profile that could be beneficial in treating a range of neurological and inflammatory disorders.

Recent research has highlighted the importance of molecular diversity in drug discovery, emphasizing that subtle changes in chemical structure can lead to significant differences in biological activity. The unique arrangement of atoms in N-(1-{4-(butan-2-yl)phenylmethyl}-1H-1,3-benzodiazol-2-yl)methylfuran-2-carboxamide makes it an intriguing subject for further investigation. Studies have begun to explore its potential as a lead compound for the development of novel therapeutic agents.

In vitro studies have demonstrated that this compound exhibits promising interactions with various biological targets. For instance, preliminary data suggests that it may modulate enzymes and receptors involved in neurotransmitter pathways, potentially leading to new treatments for conditions such as anxiety disorders and chronic pain. Additionally, the structural features of this molecule may contribute to its ability to cross the blood-brain barrier, which is crucial for effective central nervous system drug delivery.

The butan-2-yl substituent is particularly interesting from a pharmacokinetic perspective. This alkyl chain can influence both the solubility and metabolic stability of the compound, factors that are critical for its overall efficacy and safety profile. By optimizing this moiety, researchers aim to enhance the bioavailability and prolong the duration of action of N-(1-{4-(butan-2-yl)phenylmethyl}-1H-1,3-benzodiazol-2-yl)methylfuran-2-carboxamide.

Advanced computational methods have been employed to predict the binding affinity and mode of interaction between this compound and its target proteins. These simulations have provided valuable insights into how structural modifications can fine-tune its pharmacological properties. Such computational approaches are becoming increasingly integral in modern drug discovery, enabling researchers to design molecules with high precision.

The synthesis of N-(1-{4-(butan-2-y)phenylmethyl}-1H-1,3-benzodiazol)-2-ylmethylfuran--carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthetic route includes key steps such as condensation reactions, cyclization processes, and functional group transformations. Each step must be meticulously controlled to preserve the integrity of the desired molecular structure.

One of the challenges in working with such complex molecules is ensuring reproducibility across different batches. Advances in synthetic chemistry have introduced new methodologies that enhance consistency and efficiency in laboratory settings. Techniques like flow chemistry and automated synthesis platforms are being leveraged to streamline the production process.

The potential applications of this compound extend beyond traditional pharmaceutical uses. Researchers are exploring its potential in agrochemicals and specialty chemicals where its unique structural features might offer novel solutions to existing challenges. The versatility of N-(1-{4-(butan--y)phenylmethyl}-1H--3-benzo-diazol--ylmethylfuran--carboxamide underscores its significance as a building block for further chemical innovation.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact with them more effectively. The study of N-(1-{4-(butan--y)phenyle-n-methyl}-1H--3-benzo-diazol--ylmethylfuran--carboxamide exemplifies this trend towards rational drug design based on detailed molecular interactions. By combining empirical data with computational modeling, scientists are paving the way for more targeted and effective therapeutic interventions.

In conclusion, N-(1-{4-(butan--y)phenyle-n-methyl}-1H--3-benzo-diazol--ylmethylfuran--carboxamide (CAS No. 920113--68--4) represents a significant advancement in pharmaceutical chemistry due to its innovative structure and promising biological activity. Further research is warranted to fully elucidate its therapeutic potential and optimize its pharmacokinetic properties. This compound stands as a testament to the ongoing progress in drug discovery driven by interdisciplinary collaboration between chemists, biologists, and computer scientists.